![molecular formula C18H16Cl2N2O B304706 1-acetyl-5-(2,4-dichlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole](/img/structure/B304706.png)
1-acetyl-5-(2,4-dichlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole
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Overview
Description
1-acetyl-5-(2,4-dichlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole, also known as DCPM, is a pyrazoline derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound possesses a unique chemical structure that makes it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of 1-acetyl-5-(2,4-dichlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole involves the inhibition of COX-2 enzyme activity, which leads to a reduction in the production of inflammatory mediators such as prostaglandins. This compound also activates the p53 pathway, which induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. It has been reported to reduce inflammation and pain by inhibiting COX-2 enzyme activity. This compound has also been shown to induce apoptosis in cancer cells by activating the p53 pathway.
Advantages and Limitations for Lab Experiments
The advantages of using 1-acetyl-5-(2,4-dichlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole in lab experiments include its unique chemical structure, which makes it an attractive candidate for drug development. The limitations of using this compound in lab experiments include its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 1-acetyl-5-(2,4-dichlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole. One potential direction is to investigate its efficacy in the treatment of other inflammatory diseases such as rheumatoid arthritis. Another potential direction is to study its potential as a chemotherapeutic agent for other types of cancer. Additionally, research could be conducted to improve the solubility of this compound in water, which would make it easier to administer in vivo.
Synthesis Methods
1-acetyl-5-(2,4-dichlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole can be synthesized through a multistep process involving the reaction of 2,4-dichlorobenzaldehyde with 4-methylphenylhydrazine to form 2,4-dichloro-1-(4-methylphenyl) hydrazine. This intermediate is then reacted with acetylacetone to form 1-acetyl-3-(4-methylphenyl)-5-(2,4-dichlorophenyl) pyrazoline. The final step involves the reduction of the pyrazoline ring to form this compound.
Scientific Research Applications
1-acetyl-5-(2,4-dichlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. This compound has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory mediators. This inhibition leads to a reduction in inflammation and pain. In addition, this compound has been shown to induce apoptosis in cancer cells by activating the p53 pathway.
properties
Molecular Formula |
C18H16Cl2N2O |
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Molecular Weight |
347.2 g/mol |
IUPAC Name |
1-[3-(2,4-dichlorophenyl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]ethanone |
InChI |
InChI=1S/C18H16Cl2N2O/c1-11-3-5-13(6-4-11)17-10-18(22(21-17)12(2)23)15-8-7-14(19)9-16(15)20/h3-9,18H,10H2,1-2H3 |
InChI Key |
QICJHAUUUUEGAD-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C=C(C=C3)Cl)Cl)C(=O)C |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C=C(C=C3)Cl)Cl)C(=O)C |
Origin of Product |
United States |
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